Cas no 131783-54-5 ((1R,2S)-2-Aminocyclohex-3-enecarboxylic acid hydrochloride)

• Product Name: (1R,2S)-2-Aminocyclohex-3-enecarboxylic acid hydrochloride
• CAS No: 131783-54-5
• MF: C₇H₁₂ClNO₂
• MW: 177.628681182861
• MDL: MFCD04112725
• CID: 152361
• PubChem ID: 2734695
• Update Time: 2025-07-26

(1R,2S)-2-Aminocyclohex-3-enecarboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• (1R,2S)-2-Aminocyclohex-3-enecarboxylic acid hydrochloride
• 3-Cyclohexene-1-carboxylicacid, 2-amino-, hydrochloride (1:1), (1R,2S)-
• (1R,2S)-2-aminocyclohex-3-ene-1-carboxylic acid
• (1R,2S)-2-aminocyclohex-3-ene-1-carboxylic acid hydrochloride
• (1R,2S)-2-AMINO-CYCLOHEX-3-ENECARBOXYLIC ACID HYDROCHLORIDE
• (1R,2S)-(+)-2-AMINOCYCLOHEX-3-ENECARBOXYLIC ACID HYDROCHLORIDE
• CHEMBL544376
• cis-2-Amino-3-cyclohexene-1-carboxylic acid hydrochloride
• SCHEMBL4506354
• MFCD04112725
• cis-2-Amino-cyclohex-3-enecarboxylic acid hydrochloride, AldrichCPR
• MFCD08669705
• (1R,2S)-2-Amino-cyclohex-3-ene carboxylic acid hydrochloride
• (1R,2S)-2-aminocyclohex-3-ene-1-carboxylic acid;hydrochloride
• CIS-2-AMINO-CYCLOHEX-3-ENECARBOXYLICACIDHYDROCHLORIDE
• 3-Cyclohexene-1-carboxylic acid, 2-amino-, hydrochloride (1:1), (1R,2S)-
• CS-0337316
• CIS-2-AMINO-CYCLOHEX-3-ENECARBOXYLIC ACID HYDROCHLORIDE
• 131783-54-5
• 142035-00-5
• UQGIRSZIKGUXTO-IBTYICNHSA-N
• AKOS015892973

• MDL： MFCD04112725
• Inchi： 1S/C7H11NO2.ClH/c8-6-4-2-1-3-5(6)7(9)10;/h2,4-6H,1,3,8H2,(H,9,10);1H/t5-,6+;/m1./s1
• InChI Key： UQGIRSZIKGUXTO-IBTYICNHSA-N
• SMILES： Cl.OC([C@@H]1CCC=C[C@@H]1N)=O

Computed Properties

• Exact Mass: 141.078979
• Monoisotopic Mass: 141.078979
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 67.8

Experimental Properties

• Color/Form: White crystals
• Density: 1.18
• Melting Point: 190-212 °C
• Boiling Point: 285°Cat760mmHg
• Flash Point: 126.2°C
• Refractive Index: 1.529
• PSA: 63.32000
• LogP: 1.86680
• Solubility: Not available

(1R,2S)-2-Aminocyclohex-3-enecarboxylic acid hydrochloride Security Information

• Hazard Category Code： 34
• Safety Instruction： 45-36/37/39-26
• Hazardous Material Identification：
• Risk Phrases：R34
• Safety Term：S26;S36/37/39;S45

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (1R,2S)-2-Aminocyclohex-3-enecarboxylic acid hydrochloride

Comprehensive Overview of (1R,2S)-2-Aminocyclohex-3-enecarboxylic acid hydrochloride (CAS No. 131783-54-5)

The compound (1R,2S)-2-Aminocyclohex-3-enecarboxylic acid hydrochloride (CAS No. 131783-54-5) is a chiral cyclohexene derivative with significant applications in pharmaceutical research and organic synthesis. Its unique structural features, including the amino and carboxylic acid functional groups, make it a versatile building block for drug discovery and asymmetric synthesis. The hydrochloride salt form enhances its stability and solubility, which is critical for laboratory and industrial applications.

In recent years, the demand for chiral intermediates like (1R,2S)-2-Aminocyclohex-3-enecarboxylic acid hydrochloride has surged due to the growing emphasis on enantioselective synthesis in the pharmaceutical industry. Researchers are increasingly focusing on sustainable and efficient methods to produce such compounds, aligning with the global push for green chemistry. This compound is particularly relevant in the development of peptide mimetics and small molecule inhibitors, which are hot topics in drug development for diseases such as cancer and neurodegenerative disorders.

The synthesis of (1R,2S)-2-Aminocyclohex-3-enecarboxylic acid hydrochloride often involves asymmetric hydrogenation or enzymatic resolution techniques, which are areas of active research. These methods are not only cost-effective but also reduce environmental impact, addressing the increasing consumer and regulatory focus on sustainable practices. The compound’s CAS No. 131783-54-5 is frequently searched in academic and industrial databases, reflecting its importance in modern chemistry.

Another area where (1R,2S)-2-Aminocyclohex-3-enecarboxylic acid hydrochloride finds application is in the study of conformational analysis and molecular recognition. Its rigid cyclohexene ring and functional groups allow researchers to explore stereochemical effects in biological systems. This has led to its use in the design of enzyme inhibitors and receptor ligands, which are critical in understanding disease mechanisms and developing targeted therapies.

From a commercial perspective, the compound’s availability and purity are key concerns for buyers. Suppliers often highlight its high enantiomeric excess and low impurity levels, which are essential for reproducible results in research and development. The CAS No. 131783-54-5 is a crucial identifier for procurement, ensuring that researchers obtain the correct stereoisomer for their specific needs.

In summary, (1R,2S)-2-Aminocyclohex-3-enecarboxylic acid hydrochloride (CAS No. 131783-54-5) is a valuable chiral intermediate with broad applications in pharmaceuticals and organic chemistry. Its relevance to current trends such as green chemistry, enantioselective synthesis, and targeted drug design makes it a compound of enduring interest. As research continues to uncover new uses for this molecule, its importance in scientific and industrial contexts is likely to grow even further.